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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151 Get Quote

Essential Safety and Handling of K145
Hydrochloride
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of K145 hydrochloride, a selective sphingosine kinase-2 (SphK2) inhibitor. Due to conflicting

safety data, a precautionary approach is strongly advised, treating this compound as potentially

hazardous. Strict adherence to the following procedures is essential to ensure personnel safety

and mitigate risks.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the discrepancies in available safety data sheets, with some indicating no hazards and

others listing multiple warnings, K145 hydrochloride should be handled as a potent compound

with potential for skin and eye irritation, allergic reactions, and other systemic effects.

Minimum Required Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Hand Protection Chemical-Resistant Gloves

Double-gloving with nitrile

gloves is recommended.

Ensure gloves are regularly

inspected for tears or

punctures.

Body Protection Laboratory Coat
A buttoned lab coat is

mandatory.

Respiratory Protection NIOSH-Approved Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or glove box.

Safe Handling and Operational Plan
A systematic approach to handling K145 hydrochloride from receipt to disposal is critical to

minimize exposure.

Experimental Workflow for Handling Solid K145
Hydrochloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/product/b560151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Containment Workspace
(Fume Hood / Glove Box)

Gather All Necessary Materials
(Spatula, Weigh Paper, Solvents)

Carefully Weigh K145 Hydrochloride

Proceed to Handling

Dissolve in Appropriate Solvent

Transfer Solution to Reaction Vessel

Decontaminate Tools and Surfaces

Proceed to Cleanup

Dispose of Contaminated Materials
in Labeled Hazardous Waste Container

Remove PPE in Correct Order

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of solid K145 hydrochloride.
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Detailed Experimental Protocol for Weighing and
Dissolving K145 Hydrochloride:

Preparation:

Put on all required PPE as specified in the table above.

Ensure a certified chemical fume hood or glove box is operational.

Place all necessary equipment (e.g., analytical balance, spatula, weigh paper, vials, and

selected solvent) inside the containment area.

Label a hazardous waste container.

Weighing:

Carefully open the container of K145 hydrochloride inside the fume hood or glove box.

Using a clean spatula, transfer the desired amount of the solid onto weigh paper on the

analytical balance.

Avoid generating dust. If any dust is created, gently wipe the area with a damp cloth and

dispose of it in the hazardous waste container.

Securely close the K145 hydrochloride container.

Dissolution:

Transfer the weighed solid into a labeled vial.

Add the appropriate solvent to the vial. K145 hydrochloride is soluble in DMSO.

Gently swirl the vial until the solid is completely dissolved.

Cleanup:

Decontaminate the spatula and any other reusable equipment with an appropriate solvent

(e.g., ethanol) and wipe clean. Dispose of the wipe in the hazardous waste container.
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Place the used weigh paper and any other disposable items into the designated

hazardous waste container.

Wipe down the work surface within the fume hood or glove box.

Post-Handling:

Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then lab

coat, then eye protection).

Wash hands thoroughly with soap and water.

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.

Emergency Response for Accidental Exposure
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Immediate Actions

Exposure Event

Remove from Source of Contamination

Flush Affected Area with Water
(Eyes: 15 mins, Skin: 15 mins)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Notify Supervisor Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Logical flow for responding to accidental exposure to K145 hydrochloride.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with K145 hydrochloride must be treated as hazardous

waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed container for

hazardous chemical waste. This includes

contaminated gloves, weigh paper, and

disposable labware.

Liquid Waste

Collect in a clearly labeled, sealed, and

compatible container for hazardous chemical

waste. Do not pour down the drain.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected as hazardous liquid waste.

Deface the label on the empty container before

disposing of it in regular trash.

Always follow your institution's specific guidelines for hazardous waste disposal.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling K145 hydrochloride and ensure a safe laboratory environment.

To cite this document: BenchChem. [Personal protective equipment for handling K145
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#personal-protective-equipment-for-handling-
k145-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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